4-tert-butyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H25F3N2O3S/c1-14-18(19-13-16(30-22(23,24)25)7-10-20(19)27-14)11-12-26-31(28,29)17-8-5-15(6-9-17)21(2,3)4/h5-10,13,26-27H,11-12H2,1-4H3
• InChI Key: WIFOTPMPVWCQCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC(F)(F)F)CCNS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C22H25F3N2O3S
• Molecular Weight: 454.5 g/mol

Description

The compound “4-tert-butyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The trifluoromethoxy group attached to the indole ring could potentially increase the compound’s lipophilicity, which might enhance its ability to cross biological membranes.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the indole ring, followed by the introduction of the various substituents. The tert-butyl, methyl, and trifluoromethoxy groups could be introduced using standard organic chemistry reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The indole ring system is aromatic and planar, which could contribute to the compound’s stability.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The indole ring is electron-rich and could undergo electrophilic aromatic substitution. The trifluoromethoxy group might be susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethoxy group could increase its lipophilicity, while the sulfonamide group could allow for hydrogen bonding.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of indole-containing compounds is a vibrant field due to their prevalence in natural products and pharmaceuticals. Future research could explore the synthesis, reactivity, and biological activity of this compound.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions .

Mode of Action

In the context of sm cross-coupling reactions, the reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound’s potential involvement in sm cross-coupling reactions suggests it may play a role in carbon–carbon bond formation , which is a fundamental process in organic synthesis.

Result of Action

Its potential role in sm cross-coupling reactions suggests it may contribute to the formation of new carbon–carbon bonds , which could have significant implications in the synthesis of complex organic molecules.

Action Environment

It’s worth noting that the success of sm cross-coupling reactions, in which the compound may play a role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .